Cas no 884-90-2 (Phosphoric acid,diethyl phenylmethyl ester)

• Product Name: Phosphoric acid,diethyl phenylmethyl ester
• CAS No: 884-90-2
• MF: C₁₁H₁₇O₄P
• MW: 244.224044561386
• CID: 730297
• Update Time: 2024-01-31

Phosphoric acid,diethyl phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphoric acid,diethyl phenylmethyl ester
• benzyl diethyl phosphate
• Phosphoric acid benzyldiethyl ester
• Phosphoric acid diethyl(benzyl) ester
• Phenylmethylphosphoric acid diethyl ester

• Inchi： 1S/C11H17O4P/c1-3-13-16(12,14-4-2)15-10-11-8-6-5-7-9-11/h5-9H,3-4,10H2,1-2H3
• InChI Key： OBXSGRKNCOCTTM-UHFFFAOYSA-N
• SMILES： P(OCC1=CC=CC=C1)(OCC)(OCC)=O

Computed Properties

• Exact Mass: 244.086
• Monoisotopic Mass: 244.086
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.135
• Boiling Point: 319.3°C at 760 mmHg
• Flash Point: 160.7°C
• Refractive Index: 1.486
• PSA: 54.57000
• LogP: 3.38430